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Compound of Interest

Compound Name: (2,4-Difluorophenyl)methanethiol

Cat. No.: B062599

For researchers, scientists, and professionals in drug development, (2,4-
Difluorophenyl)methanethiol is a key chemical intermediate. This technical guide provides a
detailed overview of its commercial availability, chemical properties, and its application in
synthesis, with a focus on providing practical information for laboratory use.

Commercial Availability

(2,4-Difluorophenyl)methanethiol, also known as 2,4-Difluorobenzylmercaptan, is a
specialized chemical reagent. While not as commonly stocked as some other reagents, it is
available from suppliers that focus on high-purity and specialized organic compounds. The
primary identified commercial supplier is Georganics, which offers the compound for research
and production purposes.[1] The availability from other major chemical suppliers such as
Sigma-Aldrich, Thermo Fisher Scientific, or TCI Chemicals is not readily apparent for the
specific 2,4-difluoro isomer, with their catalogues more commonly listing other isomers like the
2,5-, 2,6-, or 3,4-difluoro variants.

A summary of the primary supplier and the available data on their product is presented in the

table below.
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. Molecular Additional
Supplier Product Name  CAS Number .
Formula Information
Available in
various
(214_ .
) ) guantities from
Georganics Difluorophenyl)m  170924-51-3 C7HeF2S o
) milligrams to
ethanethiol

multi-kilogram
batches.[1]

Chemical and Physical Properties

Understanding the chemical and physical properties of (2,4-Difluorophenyl)methanethiol is

crucial for its safe handling, storage, and use in experimental settings. A summary of its key

properties is provided in the table below.

Property Value Source
Molecular Weight 160.18 g/mol [1]
Synonyms 2,4-Difluorobenzylmercaptan [1]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
SKIN: Wash with soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with

water for several minutes.

[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://georganics.sk/chemical/24-difluorophenylmethanethiol/
https://www.benchchem.com/product/b062599?utm_src=pdf-body
https://georganics.sk/chemical/24-difluorophenylmethanethiol/
https://georganics.sk/chemical/24-difluorophenylmethanethiol/
https://georganics.sk/chemical/24-difluorophenylmethanethiol/
https://georganics.sk/chemical/24-difluorophenylmethanethiol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Synthesis

(2,4-Difluorophenyl)methanethiol is a valuable building block in organic synthesis,
particularly in the pharmaceutical industry. One of its notable applications is as a precursor or
intermediate in the synthesis of the triazole antifungal agent, Voriconazole.[2][3][4] Patent
literature describes processes where derivatives of (2,4-Difluorophenyl)methanethiol are
used in the construction of the core structure of Voriconazole.[2][4]

Experimental Protocols

Detailed, standalone experimental protocols for the direct use of (2,4-
Difluorophenyl)methanethiol are not readily available in the public domain from commercial
suppliers. However, the synthesis of Voriconazole, which may involve this compound or its
derivatives, is described in various patents.[2][4][5] These patents outline multi-step reaction
schemes, often starting from 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone.[2][4]
Researchers should refer to the relevant patent literature for specific reaction conditions and
methodologies related to the synthesis of Voriconazole and similar compounds.

Visualizations

To aid in the understanding of the chemical structure and its procurement workflow, the
following diagrams are provided.
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Caption: Chemical structure of (2,4-Difluorophenyl)methanethiol.
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Identify Research Need for
(2,4-Difluorophenyl)methanethiol

:

Search for Commercial Suppliers

:
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(Purity, Quantity, Price)

:
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:

Place Purchase Order

:

Receive and Log Chemical

:
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:

Use in Experimentation
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Caption: General workflow for procurement and use of a chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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